molecular formula C12H15NO3 B8385523 2-(Diethoxymethyl)furo[3,2-b]pyridine

2-(Diethoxymethyl)furo[3,2-b]pyridine

Cat. No.: B8385523
M. Wt: 221.25 g/mol
InChI Key: CIUVZLBUMAXFAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Diethoxymethyl)furo[3,2-b]pyridine is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15NO3

Molecular Weight

221.25 g/mol

IUPAC Name

2-(diethoxymethyl)furo[3,2-b]pyridine

InChI

InChI=1S/C12H15NO3/c1-3-14-12(15-4-2)11-8-9-10(16-11)6-5-7-13-9/h5-8,12H,3-4H2,1-2H3

InChI Key

CIUVZLBUMAXFAV-UHFFFAOYSA-N

Canonical SMILES

CCOC(C1=CC2=C(O1)C=CC=N2)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Iodo-3-pyridinol (24 mmol), triethylamine (1.0 eq), 3,3-diethoxy-1-propyne (1.0 eq), bis(triphenylphosphine)palladium (II) chloride (0.02 eq), and copper(I) iodide (0.04 eq) were combined in DMF (14 mL) and allowed to stir for 17 hours. The mixture was diluted with ethyl acetate (100 mL) and filtered through a Celite pad. The filtrate was washed with saturated sodium bicarbonate (2×50 mls), dried over anhydrous magnesium sulfate, filtered, and the filtrate concentrated under reduced pressure to provide the title compound which was used in the next step without further purification. 1H NMR (CDCl3, 400 MHz) δ 1.28 (t, J=7.1 Hz, 6H), 3.70 (q, J=7.1 Hz, 4H), 5.68 (s, 1H), 7.05 (s, 1H), 7.23 (dd, J=8.5, 4.8 Hz, 1H), 7.77 (d, J=8.5 Hz, 1H), 8.57 (br, 1H). MS (DCI/NH3) m/z 222 (M+H)+.
Quantity
24 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
14 mL
Type
solvent
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five
Name
bis(triphenylphosphine)palladium (II) chloride
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Name
copper(I) iodide
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Seven

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